Cas no 788145-61-9 (Fmoc-Ala-OH (2-13C))

• Product Name: Fmoc-Ala-OH (2-13C)
• CAS No: 788145-61-9
• MF: C₁₈H₁₇NO₄
• MW: 312.324539899826
• CID: 4717029
• Update Time: 2025-10-28

Fmoc-Ala-OH (2-13C) Chemical and Physical Properties

Names and Identifiers

• (2S)-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}(2-??C)propanoic acid
• Fmoc-Ala-OH (2-13C)

• Inchi： 1S/C18H17NO4/c1-11(17(20)21)19-18(22)23-10-16-14-8-4-2-6-12(14)13-7-3-5-9-15(13)16/h2-9,11,16H,10H2,1H3,(H,19,22)(H,20,21)/t11-/m1/s1/i11+1
• InChI Key： QWXZOFZKSQXPDC-RZUDVRHBSA-N
• SMILES： O(C(N[13C@@H](C(=O)O)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 430
• Topological Polar Surface Area: 75.6

Additional information on Fmoc-Ala-OH (2-13C)

Professional Introduction to Fmoc-Ala-OH (2-13C) and CAS No. 788145-61-9

The compound with the chemical identifier CAS No. 788145-61-9 and the product name Fmoc-Ala-OH (2-13C) represents a significant advancement in the field of synthetic chemistry and pharmaceutical research. This specialized derivative of alanine, featuring a fluoromethyl group and a carbon-13 isotope label, has garnered considerable attention due to its utility in peptide synthesis and metabolic studies.

In the realm of peptide chemistry, Fmoc-Ala-OH (2-13C) serves as a crucial building block for the synthesis of peptides and proteins. The Fmoc (fluorenylmethyloxycarbonyl) group is a protecting group commonly used in solid-phase peptide synthesis (SPPS), facilitating the sequential addition of amino acids. The incorporation of the (2-13C) isotope label allows researchers to track the metabolic pathways and degradation processes of peptides in vivo, providing valuable insights into their biological activity.

Recent advancements in mass spectrometry techniques have further enhanced the utility of labeled compounds like Fmoc-Ala-OH (2-13C). The high precision of carbon-13 isotope labeling enables researchers to distinguish between natural abundance and labeled peptides, thereby improving the sensitivity and specificity of analytical methods. This has been particularly beneficial in studying enzyme kinetics and drug metabolism, where subtle differences in peptide degradation can provide critical information about therapeutic efficacy and potential side effects.

The use of Fmoc-Ala-OH (2-13C) in pharmaceutical research has also been instrumental in the development of novel drug candidates. By incorporating stable isotopes into drug molecules, researchers can better understand how these compounds interact with biological systems. For instance, studies have shown that isotopically labeled peptides can exhibit altered pharmacokinetic profiles compared to their non-labeled counterparts, offering a means to optimize drug delivery systems.

Moreover, the versatility of Fmoc-Ala-OH (2-13C) extends beyond peptide synthesis. It has been employed in various biochemical assays where precise control over amino acid incorporation is essential. For example, in protein labeling experiments, this compound can be used to introduce a detectable tag without affecting the native structure or function of the protein. This has opened new avenues for structural biology research, enabling scientists to visualize protein interactions with higher resolution.

The growing interest in green chemistry has also driven the development of sustainable synthetic methods for compounds like Fmoc-Ala-OH (2-13C). Researchers are increasingly focusing on reducing waste and minimizing energy consumption during production processes. Innovations such as continuous flow chemistry have demonstrated promising results in this regard, offering a more efficient and environmentally friendly alternative to traditional batch processing.

In conclusion, Fmoc-Ala-OH (2-13C) represents a cornerstone in modern chemical biology and pharmaceutical research. Its unique combination of features—namely the Fmoc protecting group and carbon-13 isotope labeling—makes it an invaluable tool for studying peptide synthesis, metabolic pathways, and drug development. As scientific understanding continues to evolve, compounds like this will undoubtedly play an even greater role in advancing our knowledge of biological systems and improving therapeutic interventions.